N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H19N5O4/c1-13(2)15-12-21(29)26-23(24-15)28-20(11-16(27-28)18-8-5-9-31-18)25-22(30)19-10-14-6-3-4-7-17(14)32-19/h3-13H,1-2H3,(H,25,30)(H,24,26,29)
• InChI Key: GCISCSXLWBENRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Regioselective Synthesis and Novel Polyfunctional Substitutes

A series of polyfunctionally substituted pyrazolo[1,5-a]pyrimidines were prepared using a novel solvent-free protocol, demonstrating the versatility of pyrazolyl and furanyl derivatives in synthesizing complex heterocyclic compounds. This method emphasizes the importance of regioselective synthesis in developing new compounds with potential applications in medicinal chemistry and material science (Quiroga et al., 2007).

Biological Activity

Antimicrobial and Antifungal Activities

New series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties were synthesized and showed excellent yields. These compounds were screened for their in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli, demonstrating the potential of furanyl derivatives in developing new antimicrobial agents (Idrees et al., 2020).

Antiprotozoal Agents

Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, including furanyl derivatives, were synthesized and showed strong DNA affinities. These compounds demonstrated significant activity against T. b. rhodesiense and P. falciparum, highlighting the potential of these structures in antiprotozoal therapy (Ismail et al., 2004).